Cas no 128537-47-3 (4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester)

• Product Name: 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester
• CAS No: 128537-47-3
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 105621
• PubChem ID: 14793346
• Update Time: 2025-04-18

4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylicacid, 4-chloro-1-ethyl-3-methyl-, ethyl ester
• ethyl 4-chloro-2-ethyl-5-methylpyrazole-3-carboxylate
• ethyl 4-chloro-3-ethyl-1-methylpyrazolyl-5-carboxylate
• 4-Chloro-2-ethyl-5-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
• 4-CHLORO-1-ETHYL-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• 128537-47-3
• AKOS015909544
• SCHEMBL22582787
• A805833
• DTXSID60564097
• Ethyl4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
• 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester

• Inchi： 1S/C9H13ClN2O2/c1-4-12-8(9(13)14-5-2)7(10)6(3)11-12/h4-5H2,1-3H3
• InChI Key： BXVLWBAKRHSBAN-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(CC)C=1C(=O)OCC

Computed Properties

• Exact Mass: 216.06700
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 2.04150